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Suppliers and Availability

Dienogest-d4 is marketed for research purposes only and is not intended for diagnostic or therapeutic use

[1]. The following table lists known suppliers.

Supplier Notes

MedChemExpress
(MCE)

Listed as a controlled substance in some territories; availability requires a
quote [1].

Pharmaffiliates Available for inquiry; storage recommended at 2-8°C [2].

Context on Dienogest and Stable Isotope Labeling

To fully understand the role of Dienogest-d4, it helps to know what the parent drug does and why a labeled

version is needed.

Therapeutic Role of Dienogest: Dienogest is a progestin used to treat endometriosis. It works by

suppressing ovulation and reducing estrogen levels, which helps control the disease. Recent studies
show it also directly impacts cell proliferation, migration, and inflammation in endometrial tissues [3]

[4].
Purpose of Stable Isotope Labeling: Stable isotope-labeled compounds like Dienogest-d4 are

chemically identical to their parent drugs but are heavier due to the incorporation of stable isotopes
(e.g., Deuterium, D). They are primarily used as internal standards in mass spectrometry-based
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assays. Their nearly identical chemical behavior allows for highly accurate quantification of the parent

drug in complex biological samples like blood plasma [1] [5] [6].

Experimental Workflow and Biological Pathways

While the search results did not contain a specific protocol for using Dienogest-d4 in an assay, they provide

insights into general workflows and the drug's biological effects. The diagram below outlines a typical

experimental workflow for using an internal standard like Dienogest-d4 in drug analysis.
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(Add Dienogest-d4 Internal Standard)
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Click to download full resolution via product page

A general workflow for using Dienogest-d4 as an internal standard in bioanalysis.
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Research has elucidated key pathways through which Dienogest exerts its therapeutic effects on

endometriosis. The following diagram synthesizes these mechanisms based on recent gene expression and in

vitro studies.
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Proposed molecular mechanisms of action for Dienogest in treating endometriosis, based on recent

transcriptomic and cellular studies [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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